N-benzyl-4-iodo-N-methylbenzenesulfonamide

• IUPAC Name: N-benzyl-4-iodo-N-methylbenzenesulfonamide
• InChI: InChI=1S/C14H14INO2S/c1-16(11-12-5-3-2-4-6-12)19(17,18)14-9-7-13(15)8-10-14/h2-10H,11H2,1H3
• InChI Key: URCXCUMRBUJPBS-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=CC=CC=C1)S(=O)(=O)C2=CC=C(C=C2)I
• Molecular Formula: C14H14INO2S
• Molecular Weight: 387.24 g/mol

Description

N-benzyl-4-iodo-N-methylbenzenesulfonamide is a chemical compound that has been widely used in scientific research for its unique properties. This compound is a sulfonamide derivative that has a benzyl group attached to the nitrogen atom and an iodine atom attached to the benzene ring. It is commonly referred to as BIMs and is known for its ability to inhibit the growth of cancer cells.

Mechanism of Action

The mechanism of action of N-benzyl-4-iodo-N-methylbenzenesulfonamide is not fully understood. However, it is believed that it works by inhibiting the activity of certain enzymes that are involved in cancer cell growth and proliferation. It has also been found to induce apoptosis in cancer cells by activating certain pathways that lead to cell death.
Biochemical and physiological effects:
N-benzyl-4-iodo-N-methylbenzenesulfonamide has been found to have several biochemical and physiological effects. It has been found to inhibit the activity of certain enzymes that are involved in cancer cell growth and proliferation. It has also been found to induce apoptosis in cancer cells by activating certain pathways that lead to cell death. Additionally, it has been found to have anti-inflammatory properties.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-benzyl-4-iodo-N-methylbenzenesulfonamide in lab experiments is its ability to inhibit the growth of cancer cells. This makes it a valuable tool for studying the mechanisms of cancer cell growth and proliferation. However, one of the limitations of using this compound is its toxicity. It can be toxic to healthy cells as well, which can limit its use in certain experiments.

Future Directions

There are several future directions for the use of N-benzyl-4-iodo-N-methylbenzenesulfonamide in scientific research. One of the areas of research is the development of new cancer treatments based on the compound's ability to induce apoptosis in cancer cells. Another area of research is the study of the compound's anti-inflammatory properties and its potential use in the treatment of inflammatory diseases. Additionally, there is ongoing research into the compound's mechanism of action and its potential use in other areas of medicine.

Synthesis Methods

The synthesis of N-benzyl-4-iodo-N-methylbenzenesulfonamide is a complex process that involves several steps. The first step involves the reaction of N-methylbenzenesulfonamide with benzyl chloride in the presence of a base such as sodium hydroxide. This results in the formation of N-benzyl-N-methylbenzenesulfonamide. The second step involves the reaction of the product from the first step with iodine monochloride in the presence of a catalyst such as copper powder. This results in the formation of N-benzyl-4-iodo-N-methylbenzenesulfonamide.

Scientific Research Applications

N-benzyl-4-iodo-N-methylbenzenesulfonamide has been extensively used in scientific research for its unique properties. It has been found to inhibit the growth of cancer cells by inducing apoptosis, which is the process of programmed cell death. It has also been found to inhibit the activity of certain enzymes that are involved in cancer cell growth and proliferation.